2-methyl-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}propanamide

• IUPAC Name: 2-methyl-N-[2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl]propanamide
• InChI: InChI=1S/C15H18Cl3N3OS/c1-8(2)12(22)20-14(15(16,17)18)21-13-10(7-19)9-5-3-4-6-11(9)23-13/h8,14,21H,3-6H2,1-2H3,(H,20,22)
• InChI Key: RIECVISGVCOPBP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC(C(Cl)(Cl)Cl)NC1=C(C2=C(S1)CCCC2)C#N
• Molecular Formula: C15H18Cl3N3OS
• Molecular Weight: 394.7 g/mol

Description

“2-methyl-N-{2,2,2-trichloro-1-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]ethyl}propanamide” is a chemical compound. It has a linear formula of C19H18Cl3N3OS.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. It includes a benzothiophene group, a cyano group, a trichloro group, and an amide group.

Physical And Chemical Properties Analysis

The compound has a linear formula of C19H18Cl3N3OS. Other physical and chemical properties such as melting point, boiling point, and density are not available in the resources I have.

Scientific Research Applications

Synthesis and Chemical Reactivity

• β-Lithiations of Carboxamides : This study discusses the synthetic approaches involving N-methyl-2-methyl-3-(benzotriazol-l-yl)propanamide and its reactions to form various substituted products, hinting at the versatile synthetic utility of similar compounds (Katritzky et al., 1993).
• Vinylphosphonium Salt Mediated Reactions : The research on reactions between alkyl propiolates and aminophenols or hydroxyphenols could provide insights into the reactivity and potential applications of the compound (Yavari et al., 2006).

Biological Activities

• Synthesis and Anticancer Assessment : Novel derivatives, including 2-amino-3-cyanopyridine derivatives, have been synthesized and evaluated for their anticancer activities, suggesting the potential for similar compounds to be studied for therapeutic applications (Mansour et al., 2021).
• Antimicrobial and Cytotoxic Activities : The synthesis and evaluation of thiazole derivatives highlight the antimicrobial and cytotoxic potentials of such compounds, which could infer possible research directions for related chemical entities (Dawbaa et al., 2021).